Cas no 26117-19-1 (3-Methyl-2-ureido-pentanoic Acid)
26117-19-1 structure
Product Name:3-Methyl-2-ureido-pentanoic Acid
CAS No:26117-19-1
MF:C7H14N2O3
MW:174.197661876678
MDL:MFCD01811286
CID:262201
PubChem ID:482886
Update Time:2025-04-19
3-Methyl-2-ureido-pentanoic Acid Chemical and Physical Properties
Names and Identifiers
-
- L-Isoleucine,N-(aminocarbonyl)-
- 3-METHYL-2-UREIDO-PENTANOIC ACID
- AKOS016879627
- Oprea1_642229
- EN300-04327
- Z56862687
- N-Carbamyl-L-isoleucine
- AKOS000264082
- SCHEMBL6534673
- 26117-19-1
- 3-METHYL-2-UREIDO-PENTANOICACID
- N-carbamoylisoleucine
- 2-(carbamoylamino)-3-methylpentanoic acid
- BBA11719
- 3-Methyl-2-ureido-pentanoic Acid
-
- MDL: MFCD01811286
- Inchi: 1S/C7H14N2O3/c1-3-4(2)5(6(10)11)9-7(8)12/h4-5H,3H2,1-2H3,(H,10,11)(H3,8,9,12)
- InChI Key: AXURSAQTBIXUTE-UHFFFAOYSA-N
- SMILES: OC(C(C(C)CC)NC(N)=O)=O
Computed Properties
- Exact Mass: 173.09269
- Monoisotopic Mass: 174.10044231g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 92.4Ų
Experimental Properties
- PSA: 95.25
3-Methyl-2-ureido-pentanoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M223458-25mg |
3-Methyl-2-ureido-pentanoic Acid |
26117-19-1 | 25mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M223458-50mg |
3-Methyl-2-ureido-pentanoic Acid |
26117-19-1 | 50mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M223458-250mg |
3-Methyl-2-ureido-pentanoic Acid |
26117-19-1 | 250mg |
$ 275.00 | 2022-06-04 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1334169-50mg |
(2s,3s)-2-(Carbamoylamino)-3-methylpentanoic acid |
26117-19-1 | 98% | 50mg |
¥4233 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1334169-100mg |
(2s,3s)-2-(Carbamoylamino)-3-methylpentanoic acid |
26117-19-1 | 98% | 100mg |
¥5896 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1334169-250mg |
(2s,3s)-2-(Carbamoylamino)-3-methylpentanoic acid |
26117-19-1 | 98% | 250mg |
¥7792 | 2023-02-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1334169-500mg |
(2s,3s)-2-(Carbamoylamino)-3-methylpentanoic acid |
26117-19-1 | 98% | 500mg |
¥12285 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1334169-1g |
(2s,3s)-2-(Carbamoylamino)-3-methylpentanoic acid |
26117-19-1 | 98% | 1g |
¥17006 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1334169-2.5g |
(2s,3s)-2-(Carbamoylamino)-3-methylpentanoic acid |
26117-19-1 | 98% | 2.5g |
¥30844 | 2023-04-14 | |
| Enamine | EN300-87527-0.05g |
(2S,3S)-2-(carbamoylamino)-3-methylpentanoic acid |
26117-19-1 | 95% | 0.05g |
$168.0 | 2023-02-11 |
3-Methyl-2-ureido-pentanoic Acid Related Literature
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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